Cas no 54472-44-5 (Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro-)
54472-44-5 structure
Product Name:Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro-
CAS No:54472-44-5
MF:C12H12N2O2
MW:216.235882759094
CID:354488
PubChem ID:19354103
Update Time:2025-04-19
Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(4,5-dihydro-1,3-oxazol-2-yl)phenyl]-4,5-dihydro-1,3-oxazole
- 54472-44-5
- 2,2'-(1,2-Phenylene)bis(4,5-dihydro-1,3-oxazole)
- DTXSID50598301
- SCHEMBL218213
- phenylene bisoxazoline
- Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro-
-
- Inchi: 1S/C12H12N2O2/c1-2-4-10(12-14-6-8-16-12)9(3-1)11-13-5-7-15-11/h1-4H,5-8H2
- InChI Key: VOGDKZZTBPDRBD-UHFFFAOYSA-N
- SMILES: O1CCN=C1C1=CC=CC=C1C1=NCCO1
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.2Ų
Experimental Properties
- PSA: 43.18
Oxazole, 2,2'-(1,2-phenylene)bis[4,5-dihydro- Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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